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Famoxadone Profile and Environmental Fate

The table below summarizes key environmental data for famoxadone, which is a broad-spectrum fungicide

used on crops like grapes, potatoes, and tomatoes [1].

Property Value Interpretation & Risk

Water Solubility (at 20°C) 0.059 mg/L [1] Low. Low potential for leaching into
groundwater, but high tendency to bind to

soil particles.

Soil Persistence (DT50) Not persistent (specific

value not listed) [1]

Low. Degrades relatively quickly in the soil

environment.

Octanol-Water Partition
Coefficient (Log Kow at
20°C)

4.65 [1] High. Indicates a potential to

bioaccumulate in the food chain.

Toxicity to Fish (Acute) Highly toxic [1] High concern. Poses a significant risk to
aquatic vertebrates.
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Property Value Interpretation & Risk

Toxicity to Aquatic
Invertebrates (Acute)

Highly toxic [1] High concern. Poses a significant risk to
aquatic invertebrate populations.

Toxicity to Honeybees Moderately toxic [1] Moderate concern. Requires careful
application to protect pollinators.

Toxicity to Earthworms Moderately toxic [1] Moderate concern. Potential impact on soil
health and function.

EU Regulatory Status Not approved;
Candidate for

Substitution [1]

High regulatory concern. flagged due to
PBT (Persistent, Bioaccumulative, Toxic)

criteria.

Mode of Action: Famoxadone is a protectant fungicide that inhibits mitochondrial respiration in fungi at

complex III (QoI site), leading to a loss of energy production and cell death [1]. It is classified as a FRAC

Group 11 fungicide [1]. The following diagram illustrates its biochemical pathway and primary effects.
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The table below compares famoxadone with other types of pest control agents based on available

ecotoxicological data. Please note that the alternatives listed belong to different pesticide classes (herbicides,

insecticides) and are for illustrative comparison only.

Control Agent
Example
Compound(s)

Primary Mode of
Action

Key Environmental Concerns

QoI Fungicide Famoxadone Inhibits mitochondrial

respiration (Complex III)
in fungi [1].

High toxicity to fish & aquatic

invertebrates; Bioaccumulation
potential [1].

Amino Acid
Inhibitor
Herbicide

Glyphosate Inhibits amino acid
production in plants [2].

Low acute toxicity to fish and
invertebrates; effects often linked

to surfactant ingredients [2].

Photosynthesis
Inhibitor
Herbicide

Atrazine Inhibits photosynthesis

in plants [2].

Can cause indirect ecological

effects; may act synergistically
to increase toxicity of other

pesticides like chlorpyrifos [2].

Neonicotinoid
Insecticide

Acetamiprid Nicotinic acetylcholine

receptor agonist in
insects [3].

High acute toxicity to aquatic

invertebrates [3].

Microbial
Biopesticide

Bacillus
thuringiensis
israelensis (Bti)

Bacterial toxins disrupt
the gut of specific insect

larvae (e.g.,
mosquitoes) [4].

Highly specific, low
environmental persistence; low
risk to non-target organisms,
including humans [4].

Experimental Protocols for Assessment

The methodologies for generating the data cited in regulatory assessments are standardized. Here are the key

experimental protocols:

Aquatic Acute Toxicity Tests (for Fish and Invertebrates): These tests determine the concentration

that is lethal to 50% of the test population (LC50) over a short period.
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Organisms: Commonly uses rainbow trout (Oncorhynchus mykiss) for freshwater vertebrates

and water fleas (Daphnia magna) for invertebrates [3].
Duration: Typically 96 hours for fish and 48 hours for invertebrates [2].

Conditions: Tests are conducted in flow-through or static systems with controlled water
temperature, pH, and hardness [3].

Measurement: The endpoint is the LC50 value, which is used to classify toxicity (e.g., "highly
toxic") [1] [3].

Honeybee Acute Contact Toxicity Test: This assesses the risk to pollinators.

Procedure: A known dose of the pesticide is applied directly to the bee's thorax [1].
Duration: Effects are monitored for 48 hours.

Measurement: The endpoint is the LD50 (lethal dose for 50% of the population), reported in
micrograms per bee (μg/bee) [1].

Avian Dietary Toxicity Test: This assesses the risk to birds.

Procedure: Northern bobwhite (Colinus virginianus) or mallard ducks (Anas platyrhynchos) are
fed a diet containing the pesticide for a set period [1].

Duration: Typically 8 days.
Measurement: The endpoint is the LC50 value, reported in milligrams per kilogram of diet

(mg/kg) [1].

Key Takeaways and Alternatives

Famoxadone presents significant environmental risks, particularly to aquatic ecosystems, which
is the primary reason for its non-approval in the EU and its status as a Candidate for Substitution [1].

Chemical alternatives carry their own risks. While some herbicides like glyphosate show lower
direct aquatic toxicity, other insecticides like neonicotinoids are highly toxic to invertebrates [2] [3].

Synergistic effects between chemicals are an important risk multiplier [2].
Biological controls offer a lower-risk profile. Microbial pesticides (e.g., specific bacteria, fungi, and

viruses) and beneficial insects provide targeted pest control with minimal environmental impact,
reducing the reliance on broad-spectrum chemicals [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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